Cas no 2172343-58-5 (3-amino-6-chloro-4-(1-methyl-1H-1,2,3-triazol-5-yl)pyridine-2-carboxylic acid)

• Product Name: 3-amino-6-chloro-4-(1-methyl-1H-1,2,3-triazol-5-yl)pyridine-2-carboxylic acid
• CAS No: 2172343-58-5
• MF: C₉H₈ClN₅O₂
• MW: 253.645119667053
• CID: 6487587
• PubChem ID: 165563200
• Update Time: 2025-10-28

3-amino-6-chloro-4-(1-methyl-1H-1,2,3-triazol-5-yl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-6-chloro-4-(1-methyl-1H-1,2,3-triazol-5-yl)pyridine-2-carboxylic acid
• 2172343-58-5
• EN300-1587216

• Inchi： 1S/C9H8ClN5O2/c1-15-5(3-12-14-15)4-2-6(10)13-8(7(4)11)9(16)17/h2-3H,11H2,1H3,(H,16,17)
• InChI Key： RVSCQDBTKNGDQE-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(C(=O)O)=N1)N)C1=CN=NN1C

Computed Properties

• Exact Mass: 253.0366522g/mol
• Monoisotopic Mass: 253.0366522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 107Ų

Additional information on 3-amino-6-chloro-4-(1-methyl-1H-1,2,3-triazol-5-yl)pyridine-2-carboxylic acid

3-amino-6-chloro-4-(1-methyl-1H-1,2,3-triazol-5-yl)pyridine-2-carboxylic acid

The compound 3-amino-6-chloro-4-(1-methyl-1H-1,2,3-triazol-5-yl)pyridine-2-carboxylic acid (CAS No. 2172343-58-5) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring substituted with an amino group at position 3, a chlorine atom at position 6, and a 1-methyl-1H-1,2,3-triazol group at position 4. The carboxylic acid group is located at position 2 of the pyridine ring. This combination of functional groups makes it a versatile molecule with applications in drug design, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry due to their ability to modulate biological targets such as enzymes and receptors. The presence of the triazole ring in this compound adds further complexity and functionality. Triazoles are known for their stability and ability to form hydrogen bonds, which are critical for bioavailability and target binding in drug molecules. The methyl substitution on the triazole ring enhances the molecule's lipophilicity, potentially improving its pharmacokinetic properties.

The synthesis of 3-amino-6-chloro-4-(1-methyl-1H-1,2,3-triazol-5-yl)pyridine-2-carboxylic acid involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the pyridine ring through cyclization reactions and the subsequent introduction of substituents via nucleophilic aromatic substitution or coupling reactions. The use of transition metal catalysts has been pivotal in achieving high yields and selectivity in these reactions.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug discovery. Its structure suggests that it could act as an inhibitor or agonist for various biological targets. For instance, the amino group can serve as a binding site for metal ions or other biomolecules, while the triazole ring can interact with hydrogen bond donors or acceptors on target proteins. Recent research has explored its activity against enzymes involved in neurodegenerative diseases, such as acetylcholinesterase (AChE), where it has shown moderate inhibitory effects.

In addition to its pharmacological applications, this compound has also been investigated for its role in agrochemicals. The chlorine atom at position 6 contributes to the molecule's stability under environmental conditions, making it suitable for use as a fungicide or herbicide. Field trials have demonstrated its efficacy against common agricultural pathogens without causing significant harm to non-target organisms.

The carboxylic acid group at position 2 provides additional functionality by allowing for further chemical modifications. For example, esterification or amidation can be used to create prodrugs or improve solubility properties. This versatility makes the compound a valuable building block in combinatorial chemistry libraries.

From an environmental perspective, understanding the degradation pathways of 3-amino-6-chloro-4-(1-methyl-1H-1,2,3-triazol_5_yl)pyridine_2_carboxylic acid is crucial for assessing its impact on ecosystems. Studies have shown that under aerobic conditions, the compound undergoes hydrolysis and microbial degradation, leading to the formation of less complex intermediates that are eventually mineralized into carbon dioxide and water.

In conclusion, 3-amino_6_chloro_4_(1_methyl_1H_1_2_3_triazol_5_yl)pyridine_2_carboxylic acid (CAS No. 2172343_58_5) is a multifaceted compound with diverse applications across various scientific domains. Its unique structure and functional groups make it an attractive candidate for further research and development in drug discovery and agrochemicals.